4-Cyclopentyloxy-2-hydroxymethyl-5-methoxypyridine

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: (4-cyclopentyloxy-5-methoxypyridin-2-yl)methanol
• InChI: InChI=1S/C12H17NO3/c1-15-12-7-13-9(8-14)6-11(12)16-10-4-2-3-5-10/h6-7,10,14H,2-5,8H2,1H3
• InChI Key: YHFCQPJFOHVKIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(N=C1)CO)OC2CCCC2

Description

4-Cyclopentyloxy-2-hydroxymethyl-5-methoxypyridine is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

90% Formic acid (5.5 mL) is added to a suspension of 4-cyclopentyloxy-5-methoxy-2-trityloxypyridine (1.2 g) in ethyl acetate (8.5 mL) and the mixture stirred at room temperature for 1 hours. The mixture is diluted with ethyl acetate and washed with brine then aqueous sodium bicarbonate until the washings are neutral. The brine washings are neutralised with solid sodium bicarbonate and extracted with ethyl acetate. After drying (MgSO4) the extracts are evaporated to give 4-cyclopentyloxy-2-hydroxymethyl-5-methoxypyridine (360 mg) as a white solid, m.p. 93-94.5° C. [Elemental analysis: C, 64.7; H, 7.80; N, 6.11%. calculated: C, 64.55; H, 7.68; N, 6.27%.].